Cas no 959610-30-1 (Myristoyl Pentapeptide-17)

• Product Name: Myristoyl Pentapeptide-17
• CAS No: 959610-30-1
• MF: C₄₁H₈₁N₉O₆
• MW: 796.138550519943
• CID: 2952342
• PubChem ID: 127264611
• Update Time: 2025-06-14

Myristoyl Pentapeptide-17 Chemical and Physical Properties

Names and Identifiers

• Myristoyl pentapeptide-17
• N2-(1-Oxotetradecyl)-L-lysyl-L-leucyl-L-alanyl-L-lysyl-L-lysinamide
• Myristoyl-Pentapeptide-17
• Myristoyl Hexapeptide-16
• N2-Tetradecanoyl-L-lysyl-L-leucyl-L-alanyl-L-lysyl-L-lysinamide
• Myristic pentapeptide 17
• N2-(1-Oxotetradecyl)-L-lysyl-L-leucyl-L-alanyl-L-lysyl-L-lysinamide (ACI)
• L
• 1: PN: CN110204596 SEQID: 1 claimed protein
• 75: PN: WO2009148947 SEQID: 75 claimed protein
• MyristoylPentapeptide-17
• AKOS030632924
• NFPWMUOQSJXGGZ-ZZTWKDBPSA-N
• DS-19757
• HY-P0103
• N-((5S,8S,11S,14S,17S)-1,21-diamino-8-(4-aminobutyl)-5-carbamoyl-14-isobutyl-11-methyl-7,10,13,16-tetraoxo-6,9,12,15-tetraazahenicosan-17-yl)tetradecanamide
• AC-31939
• Myristoyl Pentapeptide-17?
• N-[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-6-amino-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-1-oxohexan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxohexan-2-yl]tetradecanamide
• DA-65737
• 959610-30-1
• C77314
• CS-0017932
• Myristoyl Pentapeptide-17

• Inchi： 1S/C41H81N9O6/c1-5-6-7-8-9-10-11-12-13-14-15-25-36(51)47-33(23-17-20-27-43)39(54)50-35(29-30(2)3)41(56)46-31(4)38(53)49-34(24-18-21-28-44)40(55)48-32(37(45)52)22-16-19-26-42/h30-35H,5-29,42-44H2,1-4H3,(H2,45,52)(H,46,56)(H,47,51)(H,48,55)(H,49,53)(H,50,54)/t31-,32-,33-,34-,35-/m0/s1
• InChI Key： NFPWMUOQSJXGGZ-ZZTWKDBPSA-N
• SMILES： [C@@H](CCCCN)(NC(=O)[C@H](C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CCCCN)NC(=O)CCCCCCCCCCCCC)C(=O)N[C@H](C(=O)N)CCCCN

Computed Properties

• Exact Mass: 795.63098134g/mol
• Monoisotopic Mass: 795.63098134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 56
• Rotatable Bond Count: 36
• Complexity: 1110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 267Ų

Experimental Properties

• Density: 1.062±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1071.6±65.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),

Myristoyl Pentapeptide-17 Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Myristoyl Pentapeptide-17

Recent Advances in Myristoyl Pentapeptide-17 (CAS: 959610-30-1) Research: A Comprehensive Brief

Myristoyl Pentapeptide-17 (CAS: 959610-30-1) has emerged as a promising bioactive peptide in the field of dermatology and cosmetic science. This synthetic lipopeptide, characterized by the myristoylation of a pentapeptide sequence, has garnered significant attention due to its potential applications in skin rejuvenation and anti-aging formulations. Recent studies have focused on elucidating its mechanism of action, particularly its role in modulating extracellular matrix (ECM) components such as collagen and elastin.

A 2023 study published in the Journal of Cosmetic Dermatology demonstrated that Myristoyl Pentapeptide-17 significantly upregulated type I collagen synthesis in human dermal fibroblasts by 32% compared to controls (p<0.01). The research team employed quantitative RT-PCR and Western blot analysis to confirm these findings at both transcriptional and translational levels. Notably, the study identified the activation of TGF-β/Smad signaling pathway as the primary molecular mechanism behind this collagen-stimulating effect.

Further investigations into the structure-activity relationship of 959610-30-1 revealed that the myristoyl moiety plays a crucial role in enhancing skin permeability and bioavailability. Molecular dynamics simulations showed that the lipid chain facilitates deeper penetration through the stratum corneum, while the peptide sequence remains intact to exert its biological activity. These findings were corroborated by in vitro Franz cell diffusion studies using human skin equivalents.

Clinical trials conducted in 2024 have provided compelling evidence for the efficacy of Myristoyl Pentapeptide-17 in topical formulations. A double-blind, placebo-controlled study involving 120 participants showed a 28% improvement in skin elasticity (measured by cutometry) and a 23% reduction in wrinkle depth (assessed by 3D imaging) after 12 weeks of treatment with a 0.005% peptide formulation. Importantly, the treatment group exhibited excellent tolerability with no reported adverse events.

From a commercial perspective, Myristoyl Pentapeptide-17 has been incorporated into several premium anti-aging skincare products. Its stability profile has been enhanced through novel encapsulation technologies, particularly in serum formulations where it demonstrates synergistic effects with hyaluronic acid and vitamin C derivatives. Market analysis projects a compound annual growth rate of 7.2% for peptide-based cosmeceuticals containing 959610-30-1 through 2026.

Future research directions include exploring the potential of Myristoyl Pentapeptide-17 in wound healing applications, with preliminary in vitro data suggesting it may accelerate keratinocyte migration. Additionally, ongoing structure-activity optimization studies aim to develop second-generation analogs with improved receptor binding affinity and metabolic stability. These developments position 959610-30-1 as a versatile molecular scaffold for both cosmetic and therapeutic applications in skin health.